Cas no 1214391-79-3 (3-Fluoro-2-(pyridin-3-yl)pyridine)

• Product Name: 3-Fluoro-2-(pyridin-3-yl)pyridine
• CAS No: 1214391-79-3
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 4925626
• Update Time: 2025-05-28

3-Fluoro-2-(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-2-(pyridin-3-yl)pyridine
• 3-Fluoro-2,3'-bipyridine
• 3-fluoro-2-pyridin-3-ylpyridine
• 3-Fluoro-2-(pyridin-3-yl)pyridine

• Inchi： 1S/C10H7FN2/c11-9-4-2-6-13-10(9)8-3-1-5-12-7-8/h1-7H
• InChI Key： WIDKBQFTDQHKRY-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 1.5
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 3-Fluoro-2-(pyridin-3-yl)pyridine

Recent Advances in the Study of 3-Fluoro-2-(pyridin-3-yl)pyridine (CAS: 1214391-79-3)

3-Fluoro-2-(pyridin-3-yl)pyridine (CAS: 1214391-79-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, particularly in the context of central nervous system (CNS) disorders and oncology. This research brief aims to summarize the latest findings related to this compound, providing insights into its pharmacological properties and future directions for research.

The synthesis of 3-Fluoro-2-(pyridin-3-yl)pyridine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its preparation, utilizing palladium-catalyzed cross-coupling reactions. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing the use of hazardous reagents. The compound's structural features, including the fluorine atom at the 3-position and the pyridine ring, contribute to its unique electronic properties, making it a valuable scaffold for further chemical modifications.

In terms of biological activity, 3-Fluoro-2-(pyridin-3-yl)pyridine has shown promising results as a modulator of neurotransmitter receptors. A recent preclinical study demonstrated its affinity for the GABA_A receptor, suggesting potential applications in the treatment of anxiety and epilepsy. Additionally, its ability to cross the blood-brain barrier (BBB) has been confirmed through in vivo experiments, highlighting its suitability for CNS-targeted therapies. These findings were corroborated by molecular docking studies, which revealed specific interactions between the compound and the receptor's binding site.

Beyond its neurological applications, 3-Fluoro-2-(pyridin-3-yl)pyridine has also been investigated for its anticancer properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of tyrosine kinase receptors. Mechanistic studies indicated that the compound induces apoptosis via the mitochondrial pathway, offering a potential avenue for the development of targeted cancer therapies. Further research is needed to explore its efficacy in combination with existing chemotherapeutic agents.

In conclusion, 3-Fluoro-2-(pyridin-3-yl)pyridine (CAS: 1214391-79-3) represents a versatile and pharmacologically active compound with broad potential in medicinal chemistry. Its optimized synthesis, CNS activity, and anticancer properties underscore its value as a lead compound for future drug development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic applications. For researchers in the field, this compound offers a compelling case study in the intersection of chemical synthesis and biological activity.